Cas no 10133-02-5 ((2S,3S,4S,5R)-3,4,5,6-tetrahydroxyoxane-2-carboxylic acid)

(2S,3S,4S,5R)-3,4,5,6-tetrahydroxyoxane-2-carboxylic acid structure

10133-02-5 structure

Product Name:(2S,3S,4S,5R)-3,4,5,6-tetrahydroxyoxane-2-carboxylic acid

CAS No:10133-02-5

Molecular Formula:C₆H₁₀O₇

Molecular Weight:194.139

MDL:MFCD00064368

CID:2080679

PubChem ID:94715

(2S,3S,4S,5R)-3,4,5,6-tetrahydroxyoxane-2-carboxylic acid Properties

Names and Identifiers

- beta-D-galactopyranuronic acid
- beta-D-galacturonic acid
- D-(+)-galacturonic acid
- D-galacturonic acid
- GalA
- galactopyranuronic acid
- galactouronic acid
- (2S,3S,4S,5R)-3,4,5,6-tetrahydroxyoxane-2-carboxylic acid
- glucuronate
- DB-297148
- DTXCID401324136
- (2S,3S,4S,5R)-3,4,5,6-tetrahydroxytetrahydropyran-2-carboxylic acid
- 528-16-5
- SCHEMBL30411
- Epitope ID:115136
- CHEBI:4178
- D-(+)-glucuronic acid
- D-glucopyranuronate
- bmse000140
- O_FULL_00000000001000_GS_791
- D-GlcA
- glucopyranuronic acid
- D-glucopyranuronicacid
- NSC 165
- 10133-02-5
- D-Glukuronsaeure
- SR-01000639202-1
- 229-486-4
- CHEMBL496672
- Maybridge1_004154
- GLCa
- (2S,3S,4S,5R)-3,4,5,6-tetrakis(oxidanyl)oxane-2-carboxylic acid
- 208-429-7
- 209-401-7
- D-glucuronic acid
- glucuronic acid
- Glucuronsaeure
- CHEBI:24298
- D-glucuronate
- D-Glucuronsaeure
- Glukuronsaeure
- EINECS 208-429-7
- AKOS015955920
- NCGC00496851-01
- DTXCID30196465
- C00191
- EN300-315936
- glucopyranuronate
- HMS553E20
- CHEBI:47952
- NS00080075
- D-Glucopyranuronic acid
- DTXSID50894097
- CCG-49770
- MDL： MFCD00064368
- InChIKey： AEMOLEFTQBMNLQ-AQKNRBDQSA-N
- Inchi： InChI=1S/C6H10O7/c7-1-2(8)4(5(10)11)13-6(12)3(1)9/h1-4,6-9,12H,(H,10,11)/t1-,2-,3+,4-,6?/m0/s1

Computed Properties

Exact Mass: 194.04265265Da
Hydrogen Bond Donor Count: 5
Hydrogen Bond Acceptor Count: 7
Rotatable Bond Count: 1
Monoisotopic Mass: 194.04265265Da
Heavy Atom Count: 13
Complexity: 205
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 4
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: -2.3
Topological Polar Surface Area: 127Å²

(2S,3S,4S,5R)-3,4,5,6-tetrahydroxyoxane-2-carboxylic acid Pricemore >>

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time	Inquiry
Enamine	EN300-315936-0.05g	(2S,3S,4S,5R)-3,4,5,6-tetrahydroxyoxane-2-carboxylic acid	10133-02-5	95.0%	0.05g	$550.0	2025-03-19

(2S,3S,4S,5R)-3,4,5,6-tetrahydroxyoxane-2-carboxylic acid Related Literature

1. Molecular orbitals and organic reactions

Q. Rev. Chem. Soc., 1952,6, 63-99
2. An electroactive metal–organic framework-based novel on–off ratiometric electrochemical platform for effective detection of lead ions†

Ruoyu Yuan,Boyu Tan,Xiaopei Xie,You Shen,Qingsheng Zeng Anal. Methods, 2023,15, 1452-1460
3. N,N-Diarylamino end-capping as a new strategy for simultaneously enhancing open-circuit voltage, short-circuit current density and fill factor in small molecule organic solar cells†

Daobin Yang,Youqin Zhu,Yan Jiao,Lin Yang,Qianqian Yang,Qian Luo,Xuemei Pu,Yan Huang,Suling Zhao,Zhiyun Lu RSC Adv., 2015,5, 20724-20733
4. General Discussions of the Faraday Society/Faraday Discussions of the chemical society

Faraday Discuss., 1995,102, X003-X005
5. A nanosystem loaded with perfluorohexane and rose bengal coupled upconversion nanoparticles for multimodal imaging and synergetic chemo-photodynamic therapy of cancer†

Li Hou,Hai-liang Li,Xu Wang,Yang Cao,Bo-yu Zhang,Jing-tao Wang,Shi-jie Wei,Hong-wan Dang,Hai-tao Ran Biomater. Sci., 2020,8, 2488-2506
6. Identification by nuclear magnetic resonance spectroscopy of an active-site hydrogen-bond network in human monoacylglycerol lipase (hMGL): implications for hMGL dynamics, pharmacological inhibition, and catalytic mechanism†

Ioannis Karageorgos,Sergiy Tyukhtenko,Nikolai Zvonok,David R. Janero,Christine Sallum,Alexandros Makriyannis Mol. BioSyst., 2010,6, 1381-1388
7. Correction: Prussian blue and its analogues as functional template materials: control of derived structure compositions and morphologies

Aldo J. G. Zarbin,Samantha Husmann J. Mater. Chem. A, 2023,11, 23590-23590
8. In situ formed oxy/hydroxide antennas accelerating the water dissociation kinetics on a Co@N-doped carbon core–shell assembly for hydrogen production in alkaline solution†

Tao Yang,Lang Pei,Shicheng Yan,Zhentao Yu,Tao Yu Dalton Trans., 2019,48, 11927-11933
9. A composite feed-forward loop I4-FFL involving IHF and Crc stabilizes expression of the XylR regulator of Pseudomonas putidamt-2 from growth phase perturbations

Rafael Silva-Rocha,Víctor de Lorenzo Mol. BioSyst., 2011,7, 2982-2990
10. A scaffold of thermally activated delayed fluorescent polymer dots towards aqueous electrochemiluminescence and biosensing applications†

Yelin Luo,Bolin Zhao,Baohua Zhang,Yeying Lan,Lijuan Chen,Yuwei Zhang,Yu Bao,Li Niu Analyst, 2022,147, 2442-2451

Related Categories

10133-02-5 ((2S,3S,4S,5R)-3,4,5,6-tetrahydroxyoxane-2-carboxylic acid) Related Products

Recommended suppliers

Jinan Hanyu Chemical Co.,Ltd.

Gold Member

Audited Supplier

CN Supplier

Bulk

Suzhou Senfeida Chemical Co., Ltd

Gold Member

Audited Supplier

CN Supplier

Bulk

https://senfeida.en.made-in-china.com/

Suzhou Genelee Bio-Technology Co., Ltd.

Gold Member

Audited Supplier

CN Supplier

Bulk

https://www.szgeneleebio.com/

Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.

Gold Member

Audited Supplier

CN Supplier

Reagent

https://www.jx-pharm.com/index.html

Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.

Taian Jiayue Biochemical Co., Ltd

Gold Member

Audited Supplier

CN Supplier

Bulk